Cas no 540514-18-9 ((9-Oxo-4,5,6,7,8,9-hexahydro1,2,4triazolo5,1-bquinazolin-2-yl)acetic Acid)

• Product Name: (9-Oxo-4,5,6,7,8,9-hexahydro1,2,4triazolo5,1-bquinazolin-2-yl)acetic Acid
• CAS No: 540514-18-9
• MF: C₁₁H₁₂N₄O₃
• MW: 248.237981796265
• MDL: MFCD03196937
• CID: 872015
• Update Time: 2026-04-29

(9-Oxo-4,5,6,7,8,9-hexahydro1,2,4triazolo5,1-bquinazolin-2-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(9-Oxo-4,5,6,7,8,9-hexahydro-[1,2,4]triazolo[5,1-b]quinazolin-2-yl)acetic acid
• (9-Oxo-4,5,6,7,8,9-hexahydro-[1,2,4]triazolo-[5,1-b]quinazolin-2-yl)-acetic acid
• (9-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl)acetic acid
• 2-(9-oxo-5,6,7,8-tetrahydro-1H-[1,2,4]triazolo[5,1-b]quinazolin-2-yl)acetic acid
• (9-Oxo-4,5,6,7,8,9-hexahydro-[1,2,4]triazolo[5,1-b]quinazolin-2-yl)-acetic acid
• (9-oxo-4,5,6,7,8,9-hexahydro[1,2,4]triazolo[5,1-b]quinazolin-2-yl)acetic acid(SALTDATA: FREE)
• 2-(9-oxo-4,5,6,7,8,10-hexahydro-1,2,4-triazolo[5,1-b]quinazolin-2-yl)acetic ac id
• AC1LHJZ9
• CTK4J9403
• ST066943
• STOCK6S-26798
• (9-Oxo-4,5,6,7,8,9-hexahydro1,2,4triazolo5,1-bquinazolin-2-yl)acetic Acid

• MDL： MFCD03196937
• Inchi： InChI=1S/C11H12N4O3/c16-9(17)5-8-13-11-12-7-4-2-1-3-6(7)10(18)15(11)14-8/h1-5H2,(H,16,17)(H,12,13,14)
• InChI Key： CSRJCSXOPMYRSO-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C(=O)N3C(=N2)N=C(CC(=O)O)N3

Computed Properties

• Exact Mass: 248.09100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 100.35000
• LogP: -0.07650

(9-Oxo-4,5,6,7,8,9-hexahydro1,2,4triazolo5,1-bquinazolin-2-yl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (9-Oxo-4,5,6,7,8,9-hexahydro1,2,4triazolo5,1-bquinazolin-2-yl)acetic Acid

Introduction to (9-Oxo-4,5,6,7,8,9-hexahydro-1,2,4-triazolo[5,1-b]quinazolin-2-yl)acetic Acid (CAS No. 540514-18-9)

(9-Oxo-4,5,6,7,8,9-hexahydro-1,2,4-triazolo[5,1-b]quinazolin-2-yl)acetic Acid, identified by its CAS number 540514-18-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the quinazoline derivatives family, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The unique structural framework of this compound incorporates multiple nitrogen-containing rings, which contribute to its complex chemical properties and reactivity.

The molecular structure of (9-Oxo-4,5,6,7,8,9-hexahydro-1,2,4-triazolo[5,1-b]quinazolin-2-yl)acetic Acid consists of a fused system of a quinazoline ring and a triazolopyridine moiety. This arrangement creates a rigid scaffold that is conducive to various biochemical interactions. The presence of multiple nitrogen atoms in the molecule enhances its ability to engage with biological targets such as enzymes and receptors. Such interactions are pivotal in modulating cellular processes and have implications in drug design and development.

In recent years, quinazoline derivatives have been extensively studied due to their demonstrated efficacy in addressing a multitude of diseases. Research has highlighted their potential in oncology, where they exhibit inhibitory effects on key enzymes involved in cancer cell proliferation. Additionally, these compounds have shown promise in antimicrobial and anti-inflammatory applications. The specific configuration of (9-Oxo-4,5,6,7,8,9-hexahydro-1,2,4-triazolo[5,1-b]quinazolin-2-yl)acetic Acid makes it a particularly interesting candidate for further exploration in these therapeutic areas.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the acetic acid moiety at the 2-position of the quinazoline ring enhances its solubility and bioavailability. This modification is crucial for ensuring that the compound can effectively interact with biological targets at relevant concentrations. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound during production.

One of the most compelling aspects of (9-Oxo-4,5,6,7,8,9-hexahydro-1,2,4-triazolo[5,1-b]quinazolin-2-yl)acetic Acid is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These studies have revealed that subtle modifications in the molecular structure can significantly alter its biological activity. Such insights are invaluable for designing next-generation therapeutics with improved efficacy and reduced side effects.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how it is metabolized and eliminated from the body is essential for optimizing its therapeutic use. Preclinical studies have begun to elucidate these processes using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These findings are critical for predicting dosing regimens and minimizing potential adverse effects.

Moreover，the role of this compound in modulating signaling pathways has been explored in detail. Quinazoline derivatives are known to interact with various kinases and other enzymes that play a role in cell signaling. By inhibiting or activating these pathways，(9-Oxo-4，5，6，7，8，9-hexahydro－1，2，4－triazolo[5，1－b]quinazolin－2－yl）acetic acid may influence processes such as cell growth、differentiation、and apoptosis。 These mechanisms are particularly relevant in diseases where dysregulation of signaling pathways contributes to pathology。

The chemical stability of this compound under various conditions is also an important consideration。 Studies have been conducted to assess its behavior under different pH levels、temperatures、and storage conditions。 Ensuring stability is crucial for maintaining its integrity during formulation、transportation，and administration。 These studies often involve spectroscopic methods and kinetic analyses to evaluate degradation pathways。

In conclusion，(9-Oxo－4，5，6，7，8，9－hexahydro－1，2，4－triazolo[5，1－b]quinazolin－2－yl）acetic acid (CAS No. 540514－18－9) represents a promising candidate for further pharmaceutical development。 Its unique structural features、biological activities，and synthetic considerations make it an attractive molecule for researchers exploring new therapeutic strategies。 As our understanding of its pharmacological properties continues to evolve،so too will its potential applications in medicine。